Cas no 321848-33-3 (1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine)
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-METHYLBENZYL)-4-[5-(2-THIENYL)-1H-PYRAZOL-3-YL]PIPERIDINE
- 1-[(4-methylphenyl)methyl]-4-[5-(thiophen-2-yl)-1H-pyrazol-3-yl]piperidine
- Oprea1_264153
- MLS000706782
- REGID_for_CID_1488673
- 1-[(4-methylphenyl)methyl]-4-(3-thiophen-2-yl-1H-pyrazol-5-yl)piperidine
- SMR000334287
- 1-[(4-Methylphenyl)methyl]-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine
- 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine
-
- Inchi: 1S/C20H23N3S/c1-15-4-6-16(7-5-15)14-23-10-8-17(9-11-23)18-13-19(22-21-18)20-3-2-12-24-20/h2-7,12-13,17H,8-11,14H2,1H3,(H,21,22)
- InChI Key: QWKVLFDZMMXCIJ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=C(C2CCN(CC3C=CC(C)=CC=3)CC2)NN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 388
- XLogP3: 4.1
- Topological Polar Surface Area: 60.2
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A940385-5mg |
1-[(4-Methylphenyl)methyl]-4-[5-(thiophen-2-yl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | 90% | 5mg |
$61.0 | 2024-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676361-1mg |
1-(4-Methylbenzyl)-4-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)piperidine |
321848-33-3 | 98% | 1mg |
¥464 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676361-2mg |
1-(4-Methylbenzyl)-4-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)piperidine |
321848-33-3 | 98% | 2mg |
¥495 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676361-5mg |
1-(4-Methylbenzyl)-4-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)piperidine |
321848-33-3 | 98% | 5mg |
¥573 | 2023-04-05 | |
| Ambeed | A940385-1g |
1-[(4-Methylphenyl)methyl]-4-[5-(thiophen-2-yl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | 90% | 1g |
$350.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00898782-1g |
1-[(4-Methylphenyl)methyl]-4-[5-(thiophen-2-yl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Key Organics Ltd | 9L-744-1MG |
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 9L-744-5MG |
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 9L-744-10MG |
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 9L-744-50MG |
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine |
321848-33-3 | >90% | 50mg |
£77.00 | 2025-02-09 |
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine
Comprehensive Overview of 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine (CAS No. 321848-33-3)
1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine (CAS No. 321848-33-3) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of a thienyl group and a pyrazole ring in its structure makes it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and inflammation.
In recent years, the demand for novel heterocyclic compounds like 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine has surged, driven by the need for more effective and targeted therapies. Researchers are particularly interested in its potential as a ligand for G-protein-coupled receptors (GPCRs), which play a critical role in signal transduction and are implicated in various diseases. The compound's CAS No. 321848-33-3 is frequently searched in academic databases and patent literature, reflecting its growing importance in medicinal chemistry.
One of the key advantages of 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine is its modular structure, which allows for facile derivatization. This flexibility enables scientists to fine-tune its pharmacological properties, such as binding affinity and selectivity, making it a valuable scaffold for drug development. Additionally, its lipophilicity and molecular weight are within the desirable range for CNS-active compounds, further enhancing its appeal.
The synthesis of 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine typically involves multi-step organic reactions, including condensation, cyclization, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are often discussed in forums and research papers, as they align with the broader trend toward green chemistry and sustainable synthesis.
From a commercial perspective, CAS No. 321848-33-3 is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and academic institutions. Its pricing and availability are frequently queried in search engines, indicating robust market interest. Furthermore, the compound's patent status and regulatory compliance are critical considerations for potential users, as they impact its applicability in drug development pipelines.
In conclusion, 1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine (CAS No. 321848-33-3) represents a fascinating area of research with broad implications for drug discovery. Its unique structure, combined with its potential therapeutic applications, ensures that it will remain a topic of interest for scientists and industry professionals alike. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.
321848-33-3 (1-(4-methylbenzyl)-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)